Cas no 2034586-51-9 (3-chloro-N-(2,3-dimethoxy-2-methylpropyl)-2-methylbenzene-1-sulfonamide)

• Product Name: 3-chloro-N-(2,3-dimethoxy-2-methylpropyl)-2-methylbenzene-1-sulfonamide
• CAS No: 2034586-51-9
• MF: C₁₃H₂₀ClNO₄S
• MW: 321.820201873779
• CID: 5337444
• Update Time: 2025-11-01

3-chloro-N-(2,3-dimethoxy-2-methylpropyl)-2-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-(2,3-dimethoxy-2-methylpropyl)-2-methylbenzenesulfonamide
• 3-chloro-N-(2,3-dimethoxy-2-methylpropyl)-2-methylbenzene-1-sulfonamide

• Inchi： 1S/C13H20ClNO4S/c1-10-11(14)6-5-7-12(10)20(16,17)15-8-13(2,19-4)9-18-3/h5-7,15H,8-9H2,1-4H3
• InChI Key： NDLYQKOUQWPTCR-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C)S(NCC(C)(COC)OC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 398
• XLogP3: 1.8
• Topological Polar Surface Area: 73

Additional information on 3-chloro-N-(2,3-dimethoxy-2-methylpropyl)-2-methylbenzene-1-sulfonamide

3-Chloro-N-(2,3-Dimethoxy-2-Methylpropyl)-2-Methylbenzene-1-Sulfonamide: A Comprehensive Overview

The compound with CAS No. 2034586-51-9, commonly referred to as 3-chloro-N-(2,3-dimethoxy-2-methylpropyl)-2-methylbenzene-1-sulfonamide, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of sulfonamides, which are widely recognized for their versatility in medicinal chemistry. The molecule's structure is characterized by a benzene ring substituted with a chlorine atom at position 3, a methyl group at position 2, and a sulfonamide group at position 1. The sulfonamide moiety is further substituted with a 2,3-dimethoxy-2-methylpropyl group, adding complexity and functionality to the molecule.

Recent studies have highlighted the importance of sulfonamide derivatives in drug design due to their ability to modulate enzyme activity and receptor binding. The chlorine substitution at position 3 of the benzene ring introduces electron-withdrawing effects, which can enhance the molecule's stability and bioavailability. Similarly, the dimethoxy substitution on the propyl chain contributes to increased lipophilicity, potentially improving the compound's ability to cross biological membranes. These structural features make 3-chloro-N-(2,3-dimethoxy-2-methylpropyl)-2-methylbenzene-1-sulfonamide a promising candidate for further exploration in therapeutic applications.

One of the most intriguing aspects of this compound is its potential as a bioisostere in medicinal chemistry. Bioisosteres are structural analogs that retain similar physical and chemical properties but differ in their functional groups. By modifying the substituents on the benzene ring or the sulfonamide chain, researchers can explore a wide range of biological activities. For instance, altering the chlorine atom to other halogens or substituting the dimethoxy group with alternative ether moieties could yield compounds with enhanced selectivity or reduced toxicity.

Emerging research has also focused on the synthesis and characterization of this compound using advanced techniques such as microwave-assisted synthesis and high-resolution mass spectrometry. These methods have enabled chemists to optimize reaction conditions and achieve higher yields while maintaining product purity. The compound's stability under various storage conditions has been thoroughly investigated, revealing its suitability for long-term use in laboratory settings.

In terms of applications, 3-chloro-N-(2,3-dimethoxy-2-methylpropyl)-2-methylbenzene-1-sulfonamide has shown promise in antibacterial and antifungal studies. Initial assays have demonstrated moderate activity against common pathogens such as *Escherichia coli* and *Candida albicans*. Furthermore, preliminary results suggest that this compound may exhibit selective cytotoxicity against cancer cell lines, making it a potential lead compound for anticancer drug development.

The environmental impact of this compound has also garnered attention from researchers. Studies on its biodegradation and ecotoxicology are currently underway to assess its safety for industrial and agricultural use. Preliminary findings indicate that the compound undergoes rapid degradation under aerobic conditions, reducing its persistence in aquatic environments.

In conclusion, 3-chloro-N-(2,3-dimethoxy-2-methylpropyl)-2-methylbenzene-1-sulfonamide (CAS No. 2034586-51-9) represents a significant advancement in the field of organic chemistry. Its unique structure and functional groups offer immense potential for innovation in drug discovery and material science. As research continues to unfold, this compound is expected to play a pivotal role in addressing some of the most pressing challenges in modern medicine.